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Compound of Interest

Compound Name: Heptane-d16

Cat. No.: B166354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information and detailed handling

protocols for Heptane-d16 (Perdeuterated Heptane). Adherence to these guidelines is crucial

for ensuring laboratory safety and maintaining the isotopic purity of this compound. This

document summarizes key data from safety data sheets (SDS) and provides practical

experimental workflows for its use.

Section 1: Chemical and Physical Properties
Heptane-d16 is a deuterated form of n-heptane where all 16 hydrogen atoms have been

replaced with deuterium. This isotopic labeling makes it a valuable solvent for nuclear magnetic

resonance (NMR) spectroscopy and as a tracer in various chemical and biochemical studies. A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Heptane-d16
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Property Value References

Chemical Formula C₇D₁₆ [1]

Molecular Weight 116.30 g/mol [2][3]

CAS Number 33838-52-7 [1][4]

Appearance Colorless liquid

Odor
Petroleum-like or hydrocarbon-

like

Boiling Point 98 °C (208 °F)

Melting Point -91 °C (-132 °F)

Flash Point -4 °C (24.8 °F) (closed cup)

Density 0.794 g/mL at 25 °C

Vapor Pressure 40 mmHg at 20 °C

Vapor Density 3.5 (vs air)

Autoignition Temperature 215 °C (419 °F)

Solubility in Water 3.4 mg/L

Isotopic Purity Typically >99 atom % D

Section 2: Hazard Identification and Safety Data
Heptane-d16 is classified as a hazardous substance. A thorough understanding of its potential

hazards is essential for safe handling.

Table 2: GHS Hazard Classifications and Statements for Heptane-d16
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Hazard Class GHS Classification Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.

Aspiration Hazard Category 1
H304: May be fatal if

swallowed and enters airways.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure
Category 3 (Narcotic effects)

H336: May cause drowsiness

or dizziness.

Hazardous to the aquatic

environment, acute hazard
Category 1 H400: Very toxic to aquatic life.

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects.

Table 3: Exposure Limits for n-Heptane (as a proxy)

Since specific occupational exposure limits for Heptane-d16 are not readily available, the limits

for n-heptane should be followed.

Organization TWA (8-hour) STEL (15-minute)

OSHA PEL 500 ppm (2000 mg/m³) -

NIOSH REL 85 ppm (350 mg/m³) 440 ppm (1800 mg/m³)

ACGIH TLV 400 ppm 500 ppm

Section 3: Experimental Protocols and Handling
Precautions
Strict adherence to proper handling and storage procedures is mandatory to mitigate the risks

associated with Heptane-d16 and to prevent contamination.
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Personal Protective Equipment (PPE)
A diagram illustrating the required PPE for handling Heptane-d16 is provided below.

Personal Protective Equipment (PPE) for Heptane-d16 Handling

Required PPE

Safety Glasses with Side-Shields or Goggles
(conforming to EN166 or NIOSH)

Solvent-Resistant Gloves
(e.g., Nitrile, Neoprene)

Flame-Retardant Lab Coat or
Impervious Clothing

Respirator (if ventilation is inadequate)
(Use a full-face respirator with appropriate cartridges)

Conditional

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling Heptane-d16.

Safe Handling Procedures
Ventilation: Always handle Heptane-d16 in a well-ventilated area, preferably within a

chemical fume hood.

Ignition Sources: Keep away from open flames, sparks, hot surfaces, and other sources of

ignition. Use non-sparking tools and explosion-proof equipment.

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment during transfer.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where Heptane-d16 is handled. Wash hands thoroughly after handling.

Hygroscopic Nature: Deuterated solvents are often hygroscopic and can absorb moisture

from the atmosphere. Handle under a dry, inert atmosphere such as nitrogen or argon to
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minimize water contamination.

Storage Protocols
Container: Store in the original, tightly sealed container.

Location: Keep in a cool, dry, and well-ventilated area designated for flammable liquids.

Incompatible Materials: Store away from strong oxidizing agents, acids, and chlorine.

Light and Moisture: Protect from light and moisture to maintain chemical and isotopic purity.

Spill and Emergency Procedures
In the event of a spill, follow the established emergency protocol. A logical workflow for

handling a Heptane-d16 spill is outlined below.
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Containment and Cleanup

Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all ignition sources

Don appropriate PPE
(respirator, gloves, goggles, protective clothing)

Contain the spill with inert absorbent material
(e.g., vermiculite, sand, or earth)

Collect absorbed material using non-sparking tools

Place in a suitable, sealed container for hazardous waste disposal

Decontaminate the spill area

Spill Handled

Click to download full resolution via product page

Caption: Logical workflow for responding to a Heptane-d16 spill.
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First-Aid Measures
Table 4: First-Aid Procedures for Heptane-d16 Exposure

Exposure Route First-Aid Instructions

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Aspiration hazard is a major concern.

Section 4: Disposal Considerations
Dispose of Heptane-d16 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. It should be treated as hazardous waste.

Do not allow it to enter drains or waterways.

Section 5: Conclusion
Heptane-d16 is an invaluable tool in modern research, but its hazardous properties

necessitate careful and informed handling. By implementing the protocols and safety measures

outlined in this guide, researchers can minimize risks to themselves and the environment while
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ensuring the integrity of their experimental results. Always consult the most recent Safety Data

Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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